Cas no 1201937-28-1 (Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate)
1201937-28-1 structure
Product Name:Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate
CAS No:1201937-28-1
MF:C14H12FNO2
MW:245.248987197876
CID:2620351
PubChem ID:77174610
Update Time:2025-04-21
Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- DB-061712
- SCHEMBL21857075
- 1201937-28-1
- A1-30291
- Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate
- methyl 2-amino-4-(4-fluorophenyl)benzoate
- 3-Amino-4'-fluoro-biphenyl-4-carboxylic acid methyl ester
-
- Inchi: 1S/C14H12FNO2/c1-18-14(17)12-7-4-10(8-13(12)16)9-2-5-11(15)6-3-9/h2-8H,16H2,1H3
- InChI Key: JZJAMSWGOADTHR-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=CC(C(=O)OC)=C(C=1)N
Computed Properties
- Exact Mass: 245.08520679Da
- Monoisotopic Mass: 245.08520679Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.3Ų
Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ19085-1g |
3-Amino-4'-fluoro-biphenyl-4-carboxylic acid methyl ester |
1201937-28-1 | 95% | 1g |
$730.00 | 2024-04-20 | |
| A2B Chem LLC | AJ19085-2.5g |
3-Amino-4'-fluoro-biphenyl-4-carboxylic acid methyl ester |
1201937-28-1 | 95% | 2.5g |
$1151.00 | 2024-04-20 |
Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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